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Compound of Interest

Compound Name: Diethyl dodecanedioate

Cat. No.: B016437

An In-depth Technical Guide on Diethyl Dodecanedioate

This guide provides essential information regarding the molecular properties of Diethyl
dodecanedioate, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

Diethyl dodecanedioate is a diester of dodecanedioic acid. Its fundamental molecular
characteristics are summarized below.

Property Value

Molecular Formula C16H3004[1][2]
Molecular Weight 286.41 g/mol [1][2][31[4]
CAS Number 10471-28-0[1]

Experimental Protocols

The determination of the molecular weight and formula of Diethyl dodecanedioate is typically
achieved through standard analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination:
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o Sample Preparation: A dilute solution of Diethyl dodecanedioate is prepared in a suitable
volatile organic solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into a mass spectrometer and ionized, commonly using
electrospray ionization (ESI) or electron ionization (EI).

e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured. For Diethyl
dodecanedioate, the molecular ion [M]+ or a protonated molecule [M+H]+ would be
observed.

o Data Interpretation: The peak corresponding to the molecular ion is identified to determine
the molecular weight. High-resolution mass spectrometry can further confirm the elemental
composition.

Elemental Analysis for Molecular Formula Determination:

o Combustion: A precisely weighed sample of Diethyl dodecanedioate is combusted in a
furnace in the presence of excess oxygen.

o Gas Separation: The combustion products (carbon dioxide, water, etc.) are passed through a
series of absorbent traps or a gas chromatography column to separate them.

e Quantification: The amount of each element (carbon, hydrogen, and oxygen) is determined
by measuring the amount of the corresponding combustion product.

o Formula Calculation: The percentage composition of each element is used to calculate the
empirical formula, which is then compared with the molecular weight from mass
spectrometry to determine the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Relationship between Compound, Formula, and Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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